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Compound of Interest

Compound Name: Pirimicarb-dé

Cat. No.: B1357182

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
technical details related to the Pirimicarb-d6 analytical standard. It is designed to assist
researchers, scientists, and professionals in drug development in sourcing this standard and
understanding its application.

Commercial Availability of Pirimicarb-d6

Pirimicarb-d6, the deuterated analog of the carbamate insecticide Pirimicarb, is a critical
internal standard for quantitative analysis by mass spectrometry. Several reputable suppliers
offer this analytical standard. The following table summarizes the available quantitative data for

easy comparison.
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Purityl/lso .
. Available
. Product CAS Molecular Molecular topic .
Supplier . . Quantitie
Name Number Formula Weight Enrichme
S
nt
Sigma- )
. _ Analytical
Aldrich Pirimicarb-  1015854- CiiH12DeN  244.32
Standard 10 mg
(PESTANA d6 66-6 402 g/mol
Grade
L®)
Pirimicarb
D6
LGC ) 1015854- C11H12DsN  244.32 Not
(dimethylca o 10 mg
Standards 66-6 402 g/mol specified
rbamate
D6)
Toronto
Research Pirimicarb- 1015854- Ci11H12DsN 244 .32 Not 1mg, 2.5
Chemicals dé 66-6 402 g/mol specified mg, 5 mg
(TRC)
BOC PIRIMICA 1015854- Ci11H12DeN  244.32 Not Inquire for
Sciences RB-[D6] 66-6 402 g/mol specified details
MedChem o ]
Pirimicarb-  1015854- Ci11H12DsN  244.32 Not Inquire for
Express o .
dé 66-6 402 g/mol specified details
(MCE)
Pirimicarb
D6
N (dimethylca )
Pharmaffili 1015854- C11H12DsN  244.32 ] Inquire for
rbamate Solution )
ates 66-6 402 g/mol details
D6) 100
pg/mL in
Acetonitrile

Mechanism of Action: Acetylcholinesterase

Inhibition
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Pirimicarb, like other carbamate insecticides, exerts its toxic effect by inhibiting the enzyme
acetylcholinesterase (AChE).[1][2] AChE is a critical enzyme in the nervous system responsible
for the hydrolysis of the neurotransmitter acetylcholine (ACh) into choline and acetic acid. This
process terminates the nerve signal at cholinergic synapses.

The inhibitory action of pirimicarb involves the reversible carbamoylation of a serine residue
within the active site of AChE. This modification renders the enzyme inactive, leading to an
accumulation of ACh in the synaptic cleft. The excess ACh results in continuous stimulation of
nerve and muscle fibers, causing hyper-excitation, paralysis, and ultimately the death of the
insect.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Pirimicarb-d6 Analytical Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357182#commercial-suppliers-of-pirimicarb-d6-
analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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